N-(2-pyrrolidin-1-ylethyl)-1-benzofuran-2-carboxamide;hydrochloride

• IUPAC Name: N-(2-pyrrolidin-1-ylethyl)-1-benzofuran-2-carboxamide;hydrochloride
• InChI: InChI=1S/C15H18N2O2.ClH/c18-15(16-7-10-17-8-3-4-9-17)14-11-12-5-1-2-6-13(12)19-14;/h1-2,5-6,11H,3-4,7-10H2,(H,16,18);1H
• InChI Key: GFNDJRBINLDXQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCNC(=O)C2=CC3=CC=CC=C3O2.Cl
• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol

Description

N-(2-pyrrolidin-1-ylethyl)-1-benzofuran-2-carboxamide;hydrochloride is a synthetic compound that features a pyrrolidine ring and a benzofuran moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-pyrrolidin-1-ylethyl)-1-benzofuran-2-carboxamide;hydrochloride typically involves the reaction of 1-benzofuran-2-carboxylic acid with 2-(1-pyrrolidinyl)ethylamine. The reaction is carried out under controlled conditions, often using a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to facilitate the formation of the amide bond. The reaction mixture is then purified to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the purification steps may involve advanced techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-pyrrolidin-1-ylethyl)-1-benzofuran-2-carboxamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyrrolidine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrrolidine derivatives.

Scientific Research Applications

N-(2-pyrrolidin-1-ylethyl)-1-benzofuran-2-carboxamide;hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of novel materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-(2-pyrrolidin-1-ylethyl)-1-benzofuran-2-carboxamide;hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(1-pyrrolidinyl)ethyl]-2-pyrazinecarboxamide
• 1-Ethyl-2-pyrrolidone
• Pyrrolidine derivatives

Uniqueness

N-(2-pyrrolidin-1-ylethyl)-1-benzofuran-2-carboxamide;hydrochloride is unique due to the presence of both the pyrrolidine ring and the benzofuran moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.